![molecular formula C6H9NO3S B1373206 Methyl 3-oxothiomorpholine-2-carboxylate CAS No. 1795304-62-9](/img/structure/B1373206.png)
Methyl 3-oxothiomorpholine-2-carboxylate
Overview
Description
“Methyl 3-oxothiomorpholine-2-carboxylate” is a chemical compound with the molecular formula C6H9NO3S . It has a molecular weight of 175.21 .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C6H9NO3S/c1-10-6(9)4-5(8)7-2-3-11-4/h4H,2-3H2,1H3,(H,7,8)
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthetic Methods and Chemical Reactions
Methyl 3-oxothiomorpholine-2-carboxylate plays a significant role in the synthesis of various chemical compounds. Yasunami et al. (1993) demonstrated its use in synthesizing Methyl 3-alkylazulene-1-carboxylates, essential for producing 1-alkylazulenes and azulene through ester treatment with phosphoric acid. This indicates its role in the creation of diverse chemical structures (Yasunami, M., Miyoshi, S., Kanegae, N., & Takase, K., 1993).
Rejňák et al. (2004) explored its electrochemical properties, particularly in the electrochemical behavior of related compounds like methyl 3-halo-1-benzothiophene-2-carboxylates. Their research provides insight into the electron-chemical mechanisms and potential applications in electrochemistry (Rejňák, M., Klima, J., Svoboda, J., & Ludvík, J., 2004).
Biochemical Applications
In biochemical research, this compound derivatives have shown potential. For instance, Kovalenko et al. (2020) investigated the synthesis of related compounds like Methyl 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate. Their work suggests the possibility of these compounds being potent inhibitors of Hepatitis B Virus replication, highlighting a significant biomedical application (Kovalenko, S., Drushlyak, O. G., Shishkina, S., Konovalova, I., Mariutsa, I., Bunyatyan, N., Kravchenko, D., Ivanov, V., Ivachtchenko, A., & Langer, T., 2020).
Material Science and Polymer Research
In material science, the applications of this compound and its derivatives are also evident. Sehlinger et al. (2015) used similar compounds in the development of poly(2-oxazoline)s, showcasing their role in modifying polymer side chains and tuning polymer properties. This research opens avenues for biomedical applications, especially in drug delivery systems (Sehlinger, A., Verbraeken, B., Meier, M., & Hoogenboom, R., 2015).
properties
IUPAC Name |
methyl 3-oxothiomorpholine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3S/c1-10-6(9)4-5(8)7-2-3-11-4/h4H,2-3H2,1H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFQLAHSIADMJAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1C(=O)NCCS1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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